Methyl (2-oxo-1,3-oxazinan-3-yl)acetate
Cat. No. B8671328
M. Wt: 173.17 g/mol
InChI Key: WEFMNLIWBBCCGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08501786B2
Procedure details
To a solution of 0.068 g (0.39 mmol) of methyl(2-oxo-1,3-oxazinan-3-yl)acetate from step B in 6 mL of THF and 2 mL of water and 2 mL of methanol was added 0.60 mL (1.2 mmol) of an aqueous 2.0 M sodium hydroxide solution. The resulting mixture was stirred at ambient temperature for 3 h and then evaporated in vacuo to remove the methanol and THF. The aqueous phase was acidified with a 2 N hydrochloric acid solution until a pH of 2 was achieved and then extracted with a 30% isopropyl alcohol in chloroform mixture (3×10 mL). The combined organic layers were dried over anhydrous sodium sulfate, filtered and evaporated to yield the title compound as an off-white solid (0.06 g, 99%). 1H NMR (CD3OD, 500 MHz) δ: 4.32 (t, J=5.4 Hz, 2H), 4.03 (s, 2H), 3.41 (t, J=6.2 Hz, 2H), 2.10-2.05 (m, 2H). LC-MS: m/z (ES) 160 (MH)+.
Name
Yield
99%
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3](=[O:12])[CH2:4][N:5]1[CH2:10][CH2:9][CH2:8][O:7][C:6]1=[O:11].[OH-].[Na+]>C1COCC1.O.CO>[O:11]=[C:6]1[N:5]([CH2:4][C:3]([OH:12])=[O:2])[CH2:10][CH2:9][CH2:8][O:7]1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0.068 g
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Type
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reactant
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Smiles
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COC(CN1C(OCCC1)=O)=O
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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6 mL
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Type
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solvent
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Smiles
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C1CCOC1
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|
Name
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|
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Quantity
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2 mL
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|
Type
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solvent
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Smiles
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O
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Name
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|
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Quantity
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2 mL
|
|
Type
|
solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The resulting mixture was stirred at ambient temperature for 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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evaporated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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to remove the methanol and THF
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with a 30% isopropyl alcohol in chloroform mixture (3×10 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layers were dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
|
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Smiles
|
O=C1OCCCN1CC(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.06 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
